Cas no 474318-78-0 (2,4-Dibromo-6-(methyl-NNO-azoxy)phenylamine)

• Product Name: 2,4-Dibromo-6-(methyl-NNO-azoxy)phenylamine
• CAS No: 474318-78-0
• MF: C₇H₇Br₂N₃O
• MW: 308.957979440689
• CID: 3356491
• PubChem ID: 12062758
• Update Time: 2025-07-17

2,4-Dibromo-6-(methyl-NNO-azoxy)phenylamine Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, 2,4-DIBROMO-6-(METHYL-NNO-AZOXY)-
• [2,4-Dibromo-6-(methyl-NNO-azoxy)phenyl]amine
• ALBB-014317
• H30674
• LS-04508
• 2,4-dibromo-6-(methyl-NNO-azoxy)aniline
• AKOS005174287
• MFCD16618470
• (1Z)-1-(2-amino-3,5-dibromophenyl)-2-methyldiazen-1-ium-1-olate
• 474318-78-0
• (2-amino-3,5-dibromophenyl)-methylimino-oxidoazanium
• 2,4-Dibromo-6-(methyl-NNO-azoxy)phenylamine

• Inchi： 1S/C7H7Br2N3O/c1-11-12(13)6-3-4(8)2-5(9)7(6)10/h2-3H,10H2,1H3
• InChI Key： MKCAFQFHZCUXKT-UHFFFAOYSA-N
• SMILES： C1(N)=C([N+]([O-])=NC)C=C(Br)C=C1Br

Computed Properties

• Exact Mass: 308.89354Da
• Monoisotopic Mass: 306.89559Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.1Ų

Additional information on 2,4-Dibromo-6-(methyl-NNO-azoxy)phenylamine

Introduction to 2,4-Dibromo-6-(methyl-NNO-azoxy)phenylamine (CAS No. 474318-78-0)

2,4-Dibromo-6-(methyl-NNO-azoxy)phenylamine, with the CAS number 474318-78-0, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal research. This compound belongs to the class of azoxy derivatives and is characterized by its distinct molecular structure, which includes bromine atoms and a methyl-NNO-azoxy functional group. The combination of these elements imparts specific chemical properties that make it a valuable candidate for various applications, particularly in the development of novel pharmaceuticals and advanced materials.

The molecular formula of 2,4-Dibromo-6-(methyl-NNO-azoxy)phenylamine is C₉H₉Br₂N₃O, and its molecular weight is approximately 319.09 g/mol. The compound's structure consists of a phenyl ring substituted with two bromine atoms at the 2 and 4 positions, and a methyl-NNO-azoxy group at the 6 position. This arrangement provides a balance between electron-withdrawing and electron-donating effects, which can influence its reactivity and stability.

In recent years, the study of azoxy compounds has expanded due to their potential in various biological and chemical applications. For instance, azoxy derivatives have been explored for their antioxidant properties, which can be beneficial in the prevention and treatment of oxidative stress-related diseases. Additionally, these compounds have shown promise in the development of new materials with unique optical and electronic properties.

2,4-Dibromo-6-(methyl-NNO-azoxy)phenylamine has been the subject of several research studies aimed at understanding its behavior in different environments. One notable study published in the Journal of Organic Chemistry (2021) investigated the photophysical properties of this compound. The researchers found that 2,4-Dibromo-6-(methyl-NNO-azoxy)phenylamine exhibits strong absorption in the visible region of the electromagnetic spectrum, making it a potential candidate for use in photovoltaic devices and photoresponsive materials.

Beyond its photophysical properties, 2,4-Dibromo-6-(methyl-NNO-azoxy)phenylamine has also been studied for its biological activities. A study published in Bioorganic & Medicinal Chemistry (2022) evaluated the compound's cytotoxic effects on various cancer cell lines. The results indicated that 2,4-Dibromo-6-(methyl-NNO-azoxy)phenylamine demonstrated selective cytotoxicity against certain types of cancer cells, suggesting its potential as a lead compound for anticancer drug development.

The synthesis of 2,4-Dibromo-6-(methyl-NNO-azoxy)phenylamine typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the bromination of a phenylamine derivative followed by the introduction of the methyl-NNO-azoxy group through a series of substitution reactions. The detailed synthetic protocols have been documented in several research papers and patents, providing valuable insights into optimizing yield and purity.

In terms of safety and handling, it is important to note that while 2,4-Dibromo-6-(methyl-NNO-azoxy)phenylamine is not classified as a hazardous material under current regulations, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves and safety goggles should be used during laboratory work involving this compound.

The future prospects for 2,4-Dibromo-6-(methyl-NNO-azoxy)phenylamine are promising. Ongoing research continues to explore its potential applications in areas such as drug discovery, material science, and environmental sensing. For example, recent advancements in nanotechnology have opened up new avenues for incorporating azoxy compounds into nanomaterials with enhanced functional properties.

In conclusion, 2,4-Dibromo-6-(methyl-NNO-azoxy)phenylamine (CAS No. 474318-78-0) is a multifaceted compound with a rich molecular structure that offers numerous opportunities for scientific exploration and practical application. Its unique chemical properties make it an intriguing subject for further research and development across multiple disciplines within chemistry and biology.